Cas no 2228887-94-1 (4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal)

• Product Name: 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal
• CAS No: 2228887-94-1
• MF: C₁₃H₁₃FN₂O
• MW: 232.253526449203
• CID: 6338218
• PubChem ID: 165646274
• Update Time: 2025-08-05

4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal Chemical and Physical Properties

Names and Identifiers

• 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal
• 4-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]butanal
• 2228887-94-1
• EN300-1774104

• Inchi： 1S/C13H13FN2O/c14-12-6-4-10(5-7-12)13-11(9-15-16-13)3-1-2-8-17/h4-9H,1-3H2,(H,15,16)
• InChI Key： AWWHUXJNCANLOI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)CCCC=O

Computed Properties

• Exact Mass: 232.10119120g/mol
• Monoisotopic Mass: 232.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal

Chemical Profile of 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal (CAS No: 2228887-94-1)

4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal, identified by its Chemical Abstracts Service (CAS) number 2228887-94-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of a butanal side chain and a 4-fluorophenyl substituent introduces unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.

The molecular framework of 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal consists of a central pyrazole ring fused with an aldehyde functionality at the 4-position, flanked by a butyl chain and a fluorinated aromatic ring at the 3-position. This architectural design not only enhances its potential for interaction with biological targets but also opens avenues for structural modifications to optimize its pharmacokinetic and pharmacodynamic profiles. The fluorine atom, in particular, is a key feature that can modulate the compound's lipophilicity, metabolic stability, and binding affinity.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy across various therapeutic areas. Studies have highlighted the potential of pyrazole-based compounds in inhibiting enzymes such as kinases, which are implicated in cancer and inflammatory diseases. The aldehyde group in 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This reactivity has been exploited in the development of novel Schiff bases and other heterocyclic compounds that exhibit enhanced therapeutic potential.

One of the most compelling aspects of 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal is its potential application in the field of immunomodulation. Pyrazole derivatives have shown promise in modulating immune responses by interacting with various cytokine pathways and immune cell receptors. The fluorine substituent at the phenyl ring can enhance binding interactions with target proteins, leading to improved efficacy. Preliminary studies have suggested that this compound may have immunosuppressive properties, making it a candidate for treating autoimmune disorders or reducing transplant rejection.

The synthesis of 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group interconversions. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. The use of fluorinated intermediates ensures the incorporation of the fluorine atom at the desired position, which is critical for optimizing biological activity. These synthetic strategies align with current trends in green chemistry, emphasizing sustainable and efficient production processes.

From a computational chemistry perspective, 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal has been subjected to molecular modeling studies to predict its binding interactions with biological targets. Quantum mechanical calculations have provided insights into the electronic structure and reactivity of the compound, aiding in the design of analogs with improved properties. These computational approaches are integral to modern drug discovery pipelines, allowing researchers to screen large libraries of compounds rapidly and identify promising candidates for experimental validation.

The pharmacological profile of 4-3-(4-fluorophenyl)-1H-pyrazol-4-ylbutanal is under active investigation in several academic and industrial research laboratories. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors relevant to neurological disorders, such as Alzheimer's disease and Parkinson's disease. The butanal moiety may contribute to neuroprotective effects by modulating neurotransmitter release or reducing oxidative stress. Further preclinical studies are warranted to elucidate the mechanisms of action and establish dosing regimens suitable for therapeutic applications.

Future directions in the study of CAS No: 2228887-94-1 include exploring its potential as an intermediate in the synthesis of more complex drug candidates. By leveraging its structural features, researchers aim to develop novel therapeutics with enhanced specificity and reduced side effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to translate laboratory findings into clinical applications. The integration of high-throughput screening technologies will accelerate the discovery process by identifying new derivatives with optimized properties.

The role of fluorinated aromatic compounds like those found in CAS No: 2228887-94-1 cannot be overstated in modern medicinal chemistry. The ability to fine-tune biological activity through strategic functionalization has led to breakthroughs in treating diverse diseases. As research continues to uncover new applications for pyrazole derivatives, compounds like this one are poised to play a pivotal role in next-generation therapeutics. Their unique combination of structural versatility and biological potency makes them invaluable tools for addressing unmet medical needs.